Cas no 850715-51-4 ([1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate)

• Product name: [1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate
• CAS No: 850715-51-4
• MF: C₁₂H₂₀O₃
• MW: 212.285
• CID: 2807267
• PubChem ID: 21900053

[1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• [1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate
• DTXSID70619729
• SCHEMBL159727
• 850715-51-4

• Inchi： InChI=1S/C12H20O3/c1-10(2)11(14)15-9-12(8-13)6-4-3-5-7-12/h13H,1,3-9H2,2H3
• InChI Key： AFSQFGXTYWXFPP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 212.14124450Da
• Monoisotopic Mass: 212.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.6